2-Isopropyl-4-methyl thiazole
2-Isopropyl-4-methyl thiazole
2-isopropyl-4-methylthiazole is a 1,3-thiazole that is substituted at positions 2 and 4 by isopropyl and methyl groups, respectively. A fruit flavour intensifier, it has a peach flavour with distinct vegetable and tropical notes. Also used in apricot, nectarine, durian, mango, pear and blackcurrant flavours. Present in Indonesian durian fruit (Durio zibethinus), red tomatoes, yeast extract, coriander seed oil, and roast meats. It has a role as a flavouring agent and a Maillard reaction product.
2-Isopropyl-4-methylthiazole, also known as fema 3555 or peach thiazole, belongs to the class of organic compounds known as 2, 4-disubstituted thiazoles. 2, 4-disubstituted thiazoles are compounds containing a thiazole ring substituted at the positions 2 and 3. 2-Isopropyl-4-methylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isopropyl-4-methylthiazole is primarily located in the membrane (predicted from logP). 2-Isopropyl-4-methylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isopropyl-4-methylthiazole is an earthy, fruit, and green tasting compound that can be found in a number of food items such as fruits, herbs and spices, cocoa and cocoa products, and garden tomato. This makes 2-isopropyl-4-methylthiazole a potential biomarker for the consumption of these food products.
2-Isopropyl-4-methylthiazole, also known as fema 3555 or peach thiazole, belongs to the class of organic compounds known as 2, 4-disubstituted thiazoles. 2, 4-disubstituted thiazoles are compounds containing a thiazole ring substituted at the positions 2 and 3. 2-Isopropyl-4-methylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isopropyl-4-methylthiazole is primarily located in the membrane (predicted from logP). 2-Isopropyl-4-methylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isopropyl-4-methylthiazole is an earthy, fruit, and green tasting compound that can be found in a number of food items such as fruits, herbs and spices, cocoa and cocoa products, and garden tomato. This makes 2-isopropyl-4-methylthiazole a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
15679-13-7
VCID:
VC0103707
InChI:
InChI=1S/C7H11NS/c1-5(2)7-8-6(3)4-9-7/h4-5H,1-3H3
SMILES:
CC1=CSC(=N1)C(C)C
Molecular Formula:
C7H11NS
Molecular Weight:
141.24 g/mol
2-Isopropyl-4-methyl thiazole
CAS No.: 15679-13-7
Main Products
VCID: VC0103707
Molecular Formula: C7H11NS
Molecular Weight: 141.24 g/mol
| CAS No. | 15679-13-7 |
|---|---|
| Product Name | 2-Isopropyl-4-methyl thiazole |
| Molecular Formula | C7H11NS |
| Molecular Weight | 141.24 g/mol |
| IUPAC Name | 4-methyl-2-propan-2-yl-1,3-thiazole |
| Standard InChI | InChI=1S/C7H11NS/c1-5(2)7-8-6(3)4-9-7/h4-5H,1-3H3 |
| Standard InChIKey | OFLXNHNYPQPQKW-UHFFFAOYSA-N |
| SMILES | CC1=CSC(=N1)C(C)C |
| Canonical SMILES | CC1=CSC(=N1)C(C)C |
| Density | d204 1.01 1.001-1.006 |
| Physical Description | Colourless to pale yellow liquid; green, herbaceous, vegetable, earthy odou |
| Description | 2-isopropyl-4-methylthiazole is a 1,3-thiazole that is substituted at positions 2 and 4 by isopropyl and methyl groups, respectively. A fruit flavour intensifier, it has a peach flavour with distinct vegetable and tropical notes. Also used in apricot, nectarine, durian, mango, pear and blackcurrant flavours. Present in Indonesian durian fruit (Durio zibethinus), red tomatoes, yeast extract, coriander seed oil, and roast meats. It has a role as a flavouring agent and a Maillard reaction product. 2-Isopropyl-4-methylthiazole, also known as fema 3555 or peach thiazole, belongs to the class of organic compounds known as 2, 4-disubstituted thiazoles. 2, 4-disubstituted thiazoles are compounds containing a thiazole ring substituted at the positions 2 and 3. 2-Isopropyl-4-methylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isopropyl-4-methylthiazole is primarily located in the membrane (predicted from logP). 2-Isopropyl-4-methylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isopropyl-4-methylthiazole is an earthy, fruit, and green tasting compound that can be found in a number of food items such as fruits, herbs and spices, cocoa and cocoa products, and garden tomato. This makes 2-isopropyl-4-methylthiazole a potential biomarker for the consumption of these food products. |
| Solubility | Slightly soluble in water; Miscible in fats Miscible at room temperature (in ethanol) |
| PubChem Compound | 61808 |
| Last Modified | Nov 11 2021 |
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